3-amino-N-(3-fluoro-4-methylphenyl)-4-(methoxymethyl)-6-methylthieno[2,3-b]pyridine-2-carboxamide

• IUPAC Name: 3-amino-N-(3-fluoro-4-methylphenyl)-4-(methoxymethyl)-6-methylthieno[2,3-b]pyridine-2-carboxamide
• InChI: InChI=1S/C18H18FN3O2S/c1-9-4-5-12(7-13(9)19)22-17(23)16-15(20)14-11(8-24-3)6-10(2)21-18(14)25-16/h4-7H,8,20H2,1-3H3,(H,22,23)
• InChI Key: LLTOITDYVCOHQN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C2=C(C3=C(C=C(N=C3S2)C)COC)N)F
• Molecular Formula: C18H18FN3O2S
• Molecular Weight: 359.4 g/mol

Description

The compound of interest belongs to a class of compounds that have been extensively studied for their potential pharmaceutical applications, particularly as kinase inhibitors and antibacterial agents. Such compounds often exhibit a complex molecular structure and a variety of chemical properties and reactions.

Synthesis Analysis

The synthesis of related compounds typically involves multicomponent condensation reactions, often employing aromatic and heteroaromatic aldehydes, cyanothioacetamide, and alkylating agents with activated methylene groups. For instance, a method for synthesizing functionalized thieno[2,3-b]pyridines has been developed using these components (Dyachenko et al., 2019).

Molecular Structure Analysis

These compounds typically demonstrate complex molecular structures. For example, compounds like 2-amino-4-chloro-5-formyl-6-[methyl(2-methylphenyl)amino]pyrimidine and its analogs are known to form hydrogen-bonded sheets and display significant displacements of ring-substituent atoms from the planar pyrimidine rings, indicating polarized electronic structures (Trilleras et al., 2009).

Chemical Reactions and Properties

The chemical reactions of these compounds are diverse, often involving interactions with various reagents to form new derivatives. For example, the reaction of 4-aryl-3-cyano-6-(2'-thienyl)-pyridine-2(1H)-thiones with chloroacetonitrile or chloroacetamide can lead to the formation of various novel compounds (Abdel-rahman et al., 2003).